Cas no 852941-47-0 (N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• CAS No: 852941-47-0
• MF: C₂₂H₂₅ClN₂O₃S
• MW: 432.963503599167
• CID: 6158906
• PubChem ID: 6212399
• Update Time: 2025-07-23

N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z26103539
• N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• 852941-47-0
• EN300-26598554

• Inchi： 1S/C22H25ClN2O3S/c23-21-12-6-5-11-20(21)17-25(18-22(26)24-14-7-2-8-15-24)29(27,28)16-13-19-9-3-1-4-10-19/h1,3-6,9-13,16H,2,7-8,14-15,17-18H2/b16-13+
• InChI Key： ADDLNACSZQOITM-DTQAZKPQSA-N
• SMILES： ClC1C=CC=CC=1CN(CC(N1CCCCC1)=O)S(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 432.1274415g/mol
• Monoisotopic Mass: 432.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide

Research Briefing on N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS: 852941-47-0)

The compound N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS: 852941-47-0) has recently emerged as a subject of significant interest in chemical biology and medicinal chemistry research. This sulfonamide derivative exhibits a unique structural framework combining a chlorophenyl moiety, a piperidine ring, and a phenylvinyl sulfonamide group, which has prompted investigations into its potential biological activities and therapeutic applications.

Recent studies have focused on the compound's mechanism of action as a potential modulator of protein-protein interactions (PPIs). The phenylvinyl sulfonamide moiety, in particular, has been shown to act as a Michael acceptor, enabling covalent binding to cysteine residues in target proteins. This characteristic has led researchers to explore its utility as a chemical probe for studying challenging PPIs involved in various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 852941-47-0 exhibits selective inhibition of the XIAP-caspase-9 interaction, with an IC50 of 1.8 μM. The researchers employed a combination of surface plasmon resonance (SPR) and cellular thermal shift assay (CETSA) to validate target engagement. Molecular docking simulations suggested that the compound binds to the BIR3 domain of XIAP, disrupting its interaction with caspase-9 through covalent modification of Cys308.

In cancer research, preliminary in vitro data from a recent ACS Chemical Biology publication (2024) indicates that this compound shows promising antiproliferative activity against triple-negative breast cancer cell lines (MDA-MB-231, IC50 = 3.2 μM) while exhibiting minimal cytotoxicity toward normal mammary epithelial cells (MCF-10A, IC50 > 50 μM). The observed selectivity appears to stem from the compound's ability to preferentially accumulate in cancer cells due to their elevated glutathione levels, which facilitate the release of the active warhead.

Structural-activity relationship (SAR) studies have revealed that the 2-chlorophenyl group at the N-position and the piperidinyl carbonyl moiety are critical for maintaining potency. Modifications to the phenylvinyl sulfonamide portion have yielded analogs with improved pharmacokinetic properties while retaining biological activity. Notably, a deuterated version of the compound (with deuterium at the vinyl position) showed enhanced metabolic stability in human liver microsome assays (t1/2 = 48 min vs. 22 min for the parent compound).

From a synthetic chemistry perspective, recent advances have enabled more efficient production of 852941-47-0. A 2024 Organic Process Research & Development paper described a scalable 5-step synthesis starting from commercially available 2-chlorobenzylamine, with an overall yield of 32% and >99% purity. The key step involves a Pd-catalyzed cross-coupling between the sulfonamide intermediate and styryl boronic acid.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, with preliminary data suggesting it may modulate α-synuclein aggregation. However, further studies are needed to fully characterize its blood-brain barrier penetration and in vivo efficacy. The compound's dual functionality as both a covalent binder and a PPI disruptor makes it a particularly interesting candidate for multipronged therapeutic approaches.

In conclusion, N-[(2-chlorophenyl)methyl]-N-[2-oxo-2-(piperidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide represents a promising chemical scaffold with diverse biological applications. Its unique mechanism of action and demonstrated selectivity warrant continued investigation, particularly in the contexts of cancer therapy and protein interaction modulation. Future research directions should focus on optimizing its drug-like properties and expanding its therapeutic potential through targeted structural modifications.